Cas no 71310-21-9 (11-Mercaptoundecanoic acid)

• Product Name: 11-Mercaptoundecanoic acid
• CAS No: 71310-21-9
• Molecular Formula: C₁₁H₂₂O₂S
• Molecular Weight: 218.3562
• MDL: MFCD00022096
• CID: 562803
• PubChem ID: 329760593

11-Mercaptoundecanoic acid Properties

Names and Identifiers

• Undecanoic acid,11-mercapto-
• 11-MERCAPTOUNDECANOIC ACID
• 11-sulfanylundecanoic acid
• NanoThinks(TM) ACID11
• Undecanoic acid,11-mercapto
• MUA
• MUDA
• Undecanoic acid, 11-mercapto-
• GWOLZNVIRIHJHB-UHFFFAOYSA-N
• 11-mercaptoundecanoicacid
• 11-Sulfanylundecanoic acid #
• STL323763
• TRA0081043
• DB08171
• MFCD00022096
• 11-Mercaptoundecanoic acid, 98%
• GS-6888
• 10-Caroboxy-1-decanethiol
• SCHEMBL111144
• A866466
• 71310-21-9
• Q27097399
• DTXSID00337585
• CS-W014785
• F11363
• FT-0698883
• 11-Mercaptoundecanoic acid, 95%
• NS00068991
• AKOS015893928
• DTXCID90288673
• HY-W014069
• DB-008035

• MDL： MFCD00022096
• InChIKey： GWOLZNVIRIHJHB-UHFFFAOYSA-N
• Inchi： 1S/C11H22O2S/c12-11(13)9-7-5-3-1-2-4-6-8-10-14/h14H,1-10H2,(H,12,13)
• SMILES： S([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 218.13400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 218.13405111g/mol
• Heavy Atom Count: 14
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: 3.51170
• PSA: 76.10000
• Boiling Point: 352.209℃/760mmHg
• Melting Point: 46-50 °C (lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters